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Introduction
Ammonium malate is an organic compound that exists as the ammonium salt of malic acid.[1]

It is a chiral compound, meaning it can be found in various stereoisomeric forms, including R,

S, and a racemic (DL) mixture.[1] Furthermore, ammonium malate can exist in different

stoichiometric forms, primarily as the monoammonium salt (NH₄H(C₂H₃OH(CO₂)₂)) and the

diammonium salt ((NH₄)₂(C₂H₃OH(CO₂)₂)).[1][2][3] This guide provides a detailed overview of

the physical and chemical properties of ammonium malate, along with experimental protocols

and relevant biological pathways.

Physical Properties of Ammonium Malate
The physical characteristics of ammonium malate are summarized in the table below. It is

important to note that some properties may vary depending on the specific isomeric and

stoichiometric form of the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3049338?utm_src=pdf-interest
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338
https://www.benchchem.com/product/b3049338
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338
https://en.wikipedia.org/wiki/Ammonium_malate
https://www.wikiwand.com/en/articles/Ammonium_malate
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/product/b3049338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula
C₄H₁₂N₂O₅ (Diammonium)

C₄H₉NO₅ (Monoammonium)
[4][5] [2][6][7]

Molecular Weight

168.15 g/mol (Diammonium)

151.12 g/mol

(Monoammonium)

[4][8] [1][6][7]

Appearance White crystalline solid [1][2]

Density
1.498 g/cm³ (Monohydrate of

monoammonium salt)
[2]

Boiling Point 412.1°C at 760 mmHg [5]

Solubility

Soluble in water.[9][10] The

diammonium form is the most

soluble in aqueous solutions.

[9]

[9][10]

pKa ~3.4 and ~5.1 (of malic acid) [1]

Chemical Properties of Ammonium Malate
Aqueous Behavior
In an aqueous solution, ammonium malate dissociates into ammonium ions (NH₄⁺) and

malate anions.[1] As it is a salt of a weak acid (malic acid) and a weak base (ammonia), its

solution's pH is influenced by the hydrolysis of both ions.[1] The ammonium ion hydrolysis

tends to make the solution slightly acidic.[1]

Thermal Decomposition
Upon heating, ammonium malate is expected to first dissociate into ammonia and malic acid.

[1] The malic acid would then undergo its characteristic thermal decomposition to form products

such as fumaric acid and maleic anhydride.[1] The specific decomposition pathway and

products can be influenced by factors like the heating rate and the atmosphere.[11]

Synthesis
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Ammonium malate is typically synthesized through a simple acid-base reaction between malic

acid and an ammonia solution, most commonly in deionized water.[1] This reaction is

exothermic.[1] The resulting salt form (monoammonium or diammonium) is dependent on the

molar ratio of the reactants.[1]

Experimental Protocols
Synthesis of Ammonium Malate (Laboratory Scale)
A common method for synthesizing ammonium malate in a laboratory setting is as follows:

Dissolution: Dissolve a known molar amount of malic acid in deionized water.

Reaction: Slowly add the desired molar equivalent of an ammonia solution dropwise to the

malic acid solution while stirring continuously. This process is often carried out over several

hours to ensure a complete reaction.[1]

pH Adjustment: Monitor and adjust the pH of the solution to the desired level.

Crystallization: Evaporate the solvent to yield ammonium malate crystals.[1] The purity of

the final product is highly dependent on the purity of the starting materials.[1]
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Dissolve Malic Acid in Deionized Water

Slowly Add Ammonia Solution Dropwise with Stirring

Exothermic Reaction

Monitor and Adjust pH

Evaporate Solvent

Yield Ammonium Malate Crystals

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of ammonium malate.

Single Crystal Growth by Slow Evaporation Solution
Growth (SET)
High-quality single crystals of ammonium malate, particularly ammonium hydrogen L-malate,

can be grown using the SET technique.[1]

Preparation of Saturated Solution: Prepare a saturated solution of ammonium malate in a

suitable solvent, typically deionized water, at a controlled temperature.

Filtration: Filter the saturated solution to remove any undissolved impurities.

Evaporation: Transfer the filtered solution to a clean beaker covered with a perforated sheet

to control the rate of evaporation.
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Crystal Growth: Maintain the setup in a dust-free and vibration-free environment to allow for

the slow growth of single crystals.[1]

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) is a key technique for the separation,

identification, and quantification of malate and its salts.[1] Reversed-phase HPLC is a

commonly employed method.[1]

Biological Significance and Related Pathways
Ammonium malate is relevant in biological systems. Malate is a crucial intermediate in the

tricarboxylic acid (TCA) cycle, and it is also involved in the malate-aspartate shuttle, which

transports reducing equivalents into the mitochondria for ATP production.[1] Ammonium is a

primary nitrogen source for most organisms and is assimilated through pathways like the

glutamine synthetase (GS)/glutamate synthase (GOGAT) cycle and the glutamate

dehydrogenase (GDH) pathway.[1]
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Caption: The Malate-Aspartate Shuttle for transporting NADH.
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Caption: Major pathways for ammonium assimilation in organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Chemical Properties of Ammonium Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049338#physical-and-chemical-properties-of-
ammonium-malate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3049338#physical-and-chemical-properties-of-ammonium-malate
https://www.benchchem.com/product/b3049338#physical-and-chemical-properties-of-ammonium-malate
https://www.benchchem.com/product/b3049338#physical-and-chemical-properties-of-ammonium-malate
https://www.benchchem.com/product/b3049338#physical-and-chemical-properties-of-ammonium-malate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3049338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

